N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide

• Molecular Formula: C15H24N2O4S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-2-(2-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C15H24N2O4S/c1-4-21-11-7-10-16-15(18)12-17(22(3,19)20)14-9-6-5-8-13(14)2/h5-6,8-9H,4,7,10-12H2,1-3H3,(H,16,18)
• InChI Key: BDQDOLXVSRICME-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)CN(C1=CC=CC=C1C)S(=O)(=O)C

Description

N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide, also known as EMA401, is a novel drug that has been developed for the treatment of chronic pain. EMA401 is a small molecule inhibitor of the angiotensin II type 2 receptor (AT2R), which has been shown to play a role in the modulation of pain signaling pathways in the nervous system.

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide is thought to involve the inhibition of the AT2R, which is expressed in the nervous system and has been shown to modulate pain signaling pathways. By inhibiting the AT2R, N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide may reduce the transmission of pain signals from the periphery to the central nervous system.
Biochemical and Physiological Effects:
N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the reduction of pain behavior in animal models of chronic pain, as well as the modulation of pain-related gene expression in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide is its potent analgesic effects, which make it a useful tool for studying pain signaling pathways in preclinical models. However, one limitation of N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide is its relatively short half-life, which may limit its efficacy in certain experimental settings.

Future Directions

There are a number of potential future directions for the study of N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide. These include the investigation of its efficacy in different types of chronic pain, as well as the development of more potent and selective AT2R inhibitors. Additionally, N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide may have potential applications in the treatment of other neurological disorders, such as depression and anxiety.

Synthesis Methods

The synthesis of N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide involves several steps, including the reaction of 2-methyl(methylsulfonyl)aniline with ethyl chloroacetate to form the intermediate ethyl 2-(2-methyl(methylsulfonyl)anilino)acetate. This intermediate is then reacted with 3-chloropropylamine to form the final product, N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide.

Scientific Research Applications

N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain and osteoarthritis pain. In these studies, N-(3-ethoxypropyl)-2-[2-methyl(methylsulfonyl)anilino]acetamide has been shown to have potent analgesic effects, with a favorable safety profile.